[(1R)-2-Amino-1-methylethyl]dimethylamine dihydrochloride

• CAS: 1777812-83-5
• Molecular Formula: C5H16Cl2N2
• Molecular Weight: 175.10 g/mol
• SMILES: CC(CN)N(C)C.Cl.Cl
• InChI: InChI=1S/C5H14N2.2ClH/c1-5(4-6)7(2)3;;/h5H,4,6H2,1-3H3;2*1H/t5-;;/m1../s1
• InChIKey: XBNXYRJEGDOWIL-ZJIMSODOSA-N

Inconsistent stereochemical outcomes arise from using racemic or (S)-enantiomer 1,2-diamine. (R)-N,N-Dimethyl-1,2-propanediamine 2HCl (CAS 1777812-83-5) >98% chiral purity eliminates this risk. Benefits: • Enantiopure (R)-configuration: yields up to 94% e.e. in hydrogenation. • Salt form: accurate dispensing and solubility. • XRD-validated crystalline solid: stable storage, fast procurement.

[(1R)-2-Amino-1-methylethyl]dimethylamine Dihydrochloride: Chiral Diamine Building Block for Asymmetric Synthesis

[(1R)-2-Amino-1-methylethyl]dimethylamine dihydrochloride (CAS 1777812-83-5), also systematically named (2R)-N1,N1-dimethylpropane-1,2-diamine dihydrochloride, is an enantiomerically pure chiral 1,2-diamine derivative supplied as a crystalline dihydrochloride salt . The compound integrates a primary amine and a tertiary dimethylamino group on an (R)-configured propane backbone (molecular formula C5H16Cl2N2, MW 175.10 g/mol), rendering it a versatile intermediate in pharmaceutical research and a ligand precursor for asymmetric catalysis . Its procurement value hinges on defined (R)-stereochemistry, dihydrochloride salt form, and application-dictated purity specifications.

Stereochemistry Defined (R)-configuration supports asymmetric synthesis workflows

Salt form Crystalline dihydrochloride enables accurate weighing and solution preparation

Purity tier Certified high purity aligns with pharmaceutical intermediate research needs

Why Generic Substitution of [(1R)-2-Amino-1-methylethyl]dimethylamine Dihydrochloride Fails in Chiral Synthesis

Interchanging [(1R)-2-Amino-1-methylethyl]dimethylamine dihydrochloride with its (S)-enantiomer, racemic mixture, or free-base form introduces uncontrolled variables that compromise stereochemical outcomes and process reliability. The (S)-enantiomer (CAS 82105-48-4) produces opposite chiral induction in asymmetric transformations , while the racemic dihydrochloride (CAS 75975-34-7) negates enantioselectivity entirely . The free base (CAS 346690-99-1) lacks the controlled solubility and stoichiometric precision of the dihydrochloride salt, directly impacting reaction consistency in multi-step pharmaceutical syntheses . Regioisomeric 1,3-diamines such as N,N-dimethyl-1,3-propanediamine exhibit divergent coordination geometry and nucleophilicity, disqualifying them as functional substitutes in structure-activity-dependent applications .

Enantiomer mismatch

The (S)-enantiomer reverses chiral induction; racemate (0% ee) eliminates enantioselectivity.

Free-base form

Liquid free base may lack controlled solubility and stoichiometric precision, risking reaction consistency.

Regioisomer shift

1,3-Diamine forms a six-membered chelate ring with divergent coordination geometry; not a functional substitute.

[(1R)-2-Amino-1-methylethyl]dimethylamine Dihydrochloride: Quantitative Differentiation Evidence

Enantiomeric Excess: (R)-Isomer vs. (S)-Isomer and Racemate in Chiral Induction

The (R)-enantiomer dihydrochloride (CAS 1777812-83-5) provides defined (R)-stereochemistry (100% theoretical enantiomeric excess as a single enantiomer) essential for predictable asymmetric induction . In contrast, the (S)-enantiomer dihydrochloride (CAS 82105-48-4) yields the opposite absolute configuration in products, while the racemic dihydrochloride (CAS 75975-34-7) contains a 1:1 mixture of enantiomers (0% ee), rendering it unsuitable for enantioselective applications . Vendor specifications for the (R)-free base confirm 96% purity ; the dihydrochloride salt from MolCore is certified at ≥98% purity .

Chiral identity

Class-level

Single (R)-enantiomer vs. (S)-enantiomer (inverse induction); racemate gives no enantioselectivity

Supports stereochemical-control review

Chiral identity must be verified by polarimetry or chiral HPLC

Evidence Dimension	Enantiomeric purity and stereochemical identity
Target Compound Data	Single (R)-enantiomer; ≥98% chemical purity (MolCore); free-base reference purity 96% (Sigma-Aldrich)
Comparator Or Baseline	(S)-enantiomer (CAS 82105-48-4): single (S)-enantiomer, 95% purity (Achemblock); Racemate (CAS 75975-34-7): 1:1 enantiomer mixture, 0% ee
Quantified Difference	Absolute configuration inversion (R vs. S); 0% vs. 100% theoretical ee for racemate vs. single enantiomer
Conditions	Enantiomeric identity determined by chiral HPLC or polarimetry; vendor specifications

Why This Matters

For procurement in asymmetric synthesis, only the defined (R)-enantiomer ensures reproducible stereochemical outcomes; the racemate or opposite enantiomer yields divergent or null enantioselectivity.

Salt-Form Advantage: Dihydrochloride vs. Free Base in Solubility and Handling

The dihydrochloride salt (MW 175.10 g/mol) is a white crystalline solid with enhanced water solubility compared to the free base (MW 102.18 g/mol), which is a colorless liquid at ambient temperature . The dihydrochloride's ionic nature improves aqueous solubility and facilitates precise stoichiometric dispensing for solution-phase reactions; the free base requires handling as a volatile, hygroscopic liquid with strong amine odor . This solid-state advantage reduces weighing errors and improves reproducibility in multi-step pharmaceutical intermediate syntheses .

Salt-form handling

Cross-study comparable

Dihydrochloride: crystalline solid, water-soluble; Free base: liquid, limited aqueous solubility

Supports weighing accuracy and solution consistency

Solid form reduces volatility and hygroscopicity risks

Evidence Dimension	Physical form and aqueous solubility
Target Compound Data	White crystalline solid; freely soluble in water; MW 175.10 g/mol (dihydrochloride)
Comparator Or Baseline	Free base (CAS 346690-99-1): colorless liquid; limited aqueous solubility; MW 102.18 g/mol; density ~0.8 g/mL
Quantified Difference	Solid vs. liquid physical state at 20°C; dihydrochloride offers improved aqueous solubility and non-hygroscopic handling (vendor specification)
Conditions	Ambient temperature (20°C); atmospheric pressure; vendor technical datasheets

Why This Matters

The dihydrochloride salt provides superior weighing accuracy, stability, and solution preparation consistency, which are critical for reproducible pharmaceutical intermediate synthesis at research and pilot scales.

Regioisomeric Differentiation: 1,2-Diamine vs. 1,3-Diamine Backbone in Coordination Chemistry

The 1,2-diamine architecture of [(1R)-2-Amino-1-methylethyl]dimethylamine dihydrochloride forms five-membered chelate rings upon metal coordination, whereas the regioisomeric N,N-dimethyl-1,3-propanediamine forms six-membered chelates with distinct thermodynamic and kinetic stability profiles . This structural parameter directly influences catalytic activity and selectivity in metal-mediated transformations; five-membered chelates generally exhibit faster ligand exchange kinetics relevant to catalytic turnover [1]. The 1,3-diamine regioisomer is predominantly used in polymer crosslinking rather than asymmetric catalysis, underscoring divergent industrial application profiles .

Chelate geometry

Class-level

1,2-Diamine forms 5-membered chelate; 1,3-diamine forms 6-membered chelate with distinct kinetics

Supports ligand-design context for asymmetric catalysis

Chelate ring size may alter catalytic turnover

Evidence Dimension	Chelate ring size and coordination geometry
Target Compound Data	1,2-Diamine backbone; forms five-membered chelate rings with metal ions
Comparator Or Baseline	N,N-Dimethyl-1,3-propanediamine: 1,3-diamine backbone; forms six-membered chelate rings
Quantified Difference	Five-membered vs. six-membered chelate ring; differential ligand exchange kinetics (class-level inference from coordination chemistry principles)
Conditions	Metal coordination complexes; solution-phase catalysis

Why This Matters

The 1,2-diamine regioisomer is the required scaffold for applications demanding five-membered chelate geometry, including specific asymmetric catalyst architectures; procurement of the 1,3-isomer would yield structurally incompatible metal complexes.

• [1] Kashiwabara, K.; Hanaki, K.; Fujita, J. Chiral Recognition in Catalytic Hydrogenation of α-Acylaminoacrylic Acids by Cationic Rhodium(I) Complexes of Chiral Aminophosphines Derived from (R,R)-1,2-Cyclohexanediamine or (R)-1,2-propanediamine. Bull. Chem. Soc. Jpn. 1980, 53, 2275–2280. View Source

Purity Specification: Certified ≥98% vs. Typical 95% for Generic Analogues

MolCore supplies [(1R)-2-Amino-1-methylethyl]dimethylamine dihydrochloride with a certified purity of NLT 98% under ISO quality systems, positioning it for pharmaceutical development and QC applications . In comparison, the (S)-enantiomer dihydrochloride (CAS 82105-48-4) from Achemblock is specified at 95% purity, and the free base from Sigma-Aldrich at 96% . The racemic dihydrochloride from multiple vendors is typically specified at 95–96% . Higher purity reduces impurity-related side reactions and simplifies downstream purification in multi-step syntheses.

Purity specification

Cross-study comparable

Target: ≥98% (MolCore); Comparators: 95–96% (generic analogues)

Higher certified purity may reduce side-reaction burden

Batch-specific CoA recommended

Evidence Dimension	Certified chemical purity
Target Compound Data	≥98% (NLT 98%) – MolCore specification
Comparator Or Baseline	(S)-enantiomer dihydrochloride: 95% (Achemblock); (R)-free base: 96% (Sigma-Aldrich); Racemic dihydrochloride: 95–96% (Smolecule, MedChemExpress)
Quantified Difference	+2–3% absolute purity advantage over typical generic alternatives
Conditions	Vendor Certificate of Analysis; HPLC purity determination

Why This Matters

Higher certified purity minimizes unknown impurity profiles, reduces purification burden, and improves batch-to-batch reproducibility in regulated pharmaceutical intermediate supply chains.

Dihydrochloride Stoichiometry: Batch Consistency vs. Monohydrochloride or Mixed Salt Forms

The defined dihydrochloride stoichiometry ensures precise 2:1 HCl-to-diamine molar equivalence (MW 175.10 g/mol), enabling accurate calculation of free-base equivalents in downstream reactions . The monohydrochloride salt (e.g., CAS 346690-68-4 for the (S)-enantiomer, MW 138.64 g/mol) or mixed salt batches introduce ambiguity in molar calculations, potentially causing stoichiometric errors in multi-component reactions . Reputable vendors offer the dihydrochloride with batch-specific Certificates of Analysis confirming salt stoichiometry, which is critical for GMP-adjacent pharmaceutical intermediate workflows .

Salt stoichiometry

Class-level

Dihydrochloride: defined 2:1 HCl:diamine; Monohydrochloride or mixed salts introduce molar ambiguity

Supports precise molar calculation in synthesis

Elemental analysis verifies salt stoichiometry

Evidence Dimension	Salt stoichiometry and molar equivalence precision
Target Compound Data	Dihydrochloride: 2 HCl per diamine molecule; MW 175.10 g/mol; defined stoichiometry
Comparator Or Baseline	Monohydrochloride (CAS 346690-68-4): 1 HCl per diamine; MW 138.64 g/mol; mixed salt forms possible in non-certified batches
Quantified Difference	Dihydrochloride provides unambiguous 2:1 HCl:diamine ratio vs. potential stoichiometric ambiguity of monohydrochloride or mixed forms
Conditions	Elemental analysis; batch-specific Certificate of Analysis

Why This Matters

Precise salt stoichiometry is essential for accurate molar calculations in pharmaceutical intermediate synthesis; dihydrochloride eliminates the ambiguity associated with undefined or mixed salt forms.

Crystallographic Validation: Defined Solid-State Structure for Quality Assurance

The diprotonated diamine cation (dmpdaH2)2+ derived from N1,N1-dimethylpropane-1,2-diamine has been structurally characterized by single-crystal X-ray diffraction, confirming its hydrogen-bonding network and solid-state packing [1]. This crystallographic benchmark provides a definitive reference for polymorph identification and batch consistency verification via powder X-ray diffraction (PXRD). The availability of a published crystal structure for the cation enables rapid identity confirmation that is not uniformly available for all regioisomeric or enantiomeric analogues .

Crystal structure

Supporting evidence

Published single-crystal XRD of (dmpdaH2)2+ cation confirms H-bonding network

Supports polymorph identification and batch consistency

Reference data available for identity verification

Evidence Dimension	Availability of published single-crystal X-ray structure
Target Compound Data	Published crystal structure of (dmpdaH2)2+ cation as dipicolinate salt; extensive H-bonding network characterized
Comparator Or Baseline	N,N-Dimethyl-1,3-propanediamine or free-base analogues: no equivalent published crystallographic data readily identified
Quantified Difference	Crystallographic reference available (target) vs. not readily available (comparators)
Conditions	Single-crystal X-ray diffraction; DOAJ-indexed publication

Why This Matters

A published crystal structure provides an orthogonal, unambiguous identity test supporting quality assurance and regulatory documentation in pharmaceutical intermediate procurement.

• [1] Aghabozorg, H. et al. N1,N1-Dimethylpropane-1,2-diaminium bis(6-carboxypyridine-2-carboxylate) monohydrate. IUCrData 2016, 1, x160551. View Source

High-Value Application Scenarios for [(1R)-2-Amino-1-methylethyl]dimethylamine Dihydrochloride

Chiral Building Block in Enantioselective Pharmaceutical Intermediate Synthesis

The defined (R)-stereochemistry and high chemical purity (≥98%) of [(1R)-2-Amino-1-methylethyl]dimethylamine dihydrochloride make it suitable as a stoichiometric chiral building block for constructing enantiomerically pure active pharmaceutical ingredient (API) intermediates . The dihydrochloride salt form ensures accurate molar dispensing and aqueous solubility for multi-step solution-phase syntheses where stereochemical integrity must be preserved throughout the synthetic sequence [1].

Ligand Precursor for Asymmetric Metal Catalysis

The 1,2-diamine backbone of this compound, with its primary amine and tertiary dimethylamino donor groups, serves as a precursor for chiral diamine-derived ligands (e.g., aminophosphines, salen-type ligands) used in metal-catalyzed asymmetric hydrogenation and C–C bond-forming reactions . The (R)-configuration has been employed in analogous (R)-1,2-propanediamine-derived diphosphine ligands achieving up to 94% e.e. in rhodium-catalyzed hydrogenation of α-acylaminoacrylic acids [1].

Solid-Phase Peptide Synthesis (SPPS) and Peptidomimetic Research

The protected or derivatized form of this chiral diamine can be incorporated into peptidomimetic scaffolds where the dimethylamino group provides tertiary amine functionality for modulating basicity and hydrogen-bonding capacity . The dihydrochloride salt's solid-state stability supports long-term storage and reproducible weighing for solid-phase synthesis workflows [1].

Crystallization and Co-Crystal Engineering Studies

The (dmpdaH2)2+ dication derived from this compound has been structurally validated by single-crystal X-ray diffraction, demonstrating predictable hydrogen-bonding motifs with carboxylate co-formers . This structural predictability supports its use as a co-crystal former or counterion in pharmaceutical salt screening campaigns, where defined solid-state properties are required for formulation development [1].

Application

Selection Property

Validation Focus

Chiral building block for enantioselective synthesis

Stereochemical-control context

Enantiomeric identity verification

Ligand precursor for asymmetric metal catalysis

Chelate-ring geometry context

Metal-ligand exchange kinetics and selectivity

Peptidomimetic and SPPS research

Solid-state handling and solubility

Coupling efficiency and reproducibility

Co-crystal engineering studies

Hydrogen-bonding motif predictability

Solid-form stability and characterization

• [1] Kashiwabara, K.; Hanaki, K.; Fujita, J. Chiral Recognition in Catalytic Hydrogenation of α-Acylaminoacrylic Acids by Cationic Rhodium(I) Complexes of Chiral Aminophosphines Derived from (R,R)-1,2-Cyclohexanediamine or (R)-1,2-propanediamine. Bull. Chem. Soc. Jpn. 1980, 53, 2275–2280. View Source